Cas no 1258269-13-4 (6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid)
6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-?[4-?(trifluoromethoxy)?phenyl]?-2-?Pyrazinecarboxylic acid
- 6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid
- 2-Pyrazinecarboxylic acid, 6-[4-(trifluoromethoxy)phenyl]-
- 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid
-
- MDL: MFCD25957237
- Inchi: 1S/C12H7F3N2O3/c13-12(14,15)20-8-3-1-7(2-4-8)9-5-16-6-10(17-9)11(18)19/h1-6H,(H,18,19)
- InChI Key: OSXYZXXMTIHCMV-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1C=NC=C(C(=O)O)N=1)(F)F
Computed Properties
- Exact Mass: 284.04100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 72.31000
- LogP: 2.74040
6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099001995-5g |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid |
1258269-13-4 | 95% | 5g |
$898.80 | 2023-09-03 | |
| TRC | T897703-10mg |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid |
1258269-13-4 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897703-50mg |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid |
1258269-13-4 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T897703-100mg |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid |
1258269-13-4 | 100mg |
$ 135.00 | 2022-06-02 | ||
| Chemenu | CM324484-5g |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid |
1258269-13-4 | 95% | 5g |
$785 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T35630-1g |
2-Pyrazinecarboxylic acid, 6-[4-(trifluoromethoxy)phenyl]- |
1258269-13-4 | 95% | 1g |
¥3879.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T35630-250mg |
2-Pyrazinecarboxylic acid, 6-[4-(trifluoromethoxy)phenyl]- |
1258269-13-4 | 95% | 250mg |
¥1459.0 | 2023-09-06 | |
| abcr | AB526776-250 mg |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic acid; . |
1258269-13-4 | 250MG |
€228.60 | 2023-07-11 | ||
| abcr | AB526776-1 g |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic acid; . |
1258269-13-4 | 1g |
€517.20 | 2023-07-11 | ||
| Chemenu | CM324484-1g |
6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid |
1258269-13-4 | 95% | 1g |
$613 | 2023-01-19 |
6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid
Recent Advances in the Study of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid (CAS: 1258269-13-4)
The compound 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid (CAS: 1258269-13-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the unique structural features of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid, which contribute to its pharmacological properties. The trifluoromethoxy group, in particular, has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high yield and purity.
In vitro and in vivo studies have demonstrated that 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid exhibits potent inhibitory effects on specific enzymatic targets, such as protein kinases and phosphodiesterases. These findings suggest its potential utility in treating diseases characterized by dysregulated signaling pathways, including cancer, inflammatory disorders, and neurodegenerative conditions. Notably, the compound's selectivity for certain kinase isoforms has been a focal point of recent research, as it may reduce off-target effects and improve therapeutic outcomes.
Further investigations into the pharmacokinetic and pharmacodynamic properties of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid have revealed favorable absorption and distribution profiles. Preclinical studies in animal models have shown that the compound achieves adequate plasma concentrations and demonstrates good tissue penetration, particularly in the central nervous system. These attributes position it as a viable candidate for central nervous system-targeted therapies.
Despite these promising results, challenges remain in the development of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Researchers are currently exploring structural modifications and prodrug strategies to enhance the compound's safety and efficacy profiles.
In conclusion, 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, make it a valuable scaffold for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its potential applications in medicine.
1258269-13-4 (6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid) Related Products
- 700875-12-3(Pyrazinecarboxylic acid, 5-(4-methoxyphenyl)-)
- 1261610-32-5(5,6-Bis(4-(trifluoromethoxy)phenyl)picolinic acid)
- 1578241-98-1(2-Pyrazinecarboxylic acid, 6-(4-methoxyphenyl)-, methyl ester)
- 700875-13-4(Pyrazinecarboxylic acid, 6-(4-methoxyphenyl)-)
- 887982-16-3(6-4-(Trifluoromethoxy)phenylpyridine-2-carboxylicAcid)
- 887983-58-6(6-(3-(Trifluoromethoxy)phenyl)picolinic acid)
- 868851-36-9(4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid)
- 1204585-82-9(3-(3-Methoxy-phenyl)-pyrazine-2-carboxylic acid)
- 122956-28-9(Pyrazinecarboxylic acid, 5,6-bis(4-methoxyphenyl)-)
- 770725-47-8(Pyrazinecarboxylic acid, 6-[2'-(trifluoromethoxy)[1,1'-biphenyl]-3-yl]-)